Cas no 380193-41-9 (3-(4-bromophenyl)sulfamoyl-4-chlorobenzoic acid)

• Product Name: 3-(4-bromophenyl)sulfamoyl-4-chlorobenzoic acid
• CAS No: 380193-41-9
• MF: C₁₃H₉BrClNO₄S
• MW: 390.636860609055
• CID: 843435
• PubChem ID: 2369451
• Update Time: 2024-11-01

3-(4-bromophenyl)sulfamoyl-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMO-PHENYLSULFAMOYL)-4-CHLORO-BENZOIC ACID
• 3-[(4-bromophenyl)sulfamoyl]-4-chlorobenzoic acid
• 3-(N-(4-Bromophenyl)sulfamoyl)-4-chlorobenzoic acid
• NE23544
• Z45620043
• 3-(4-bromophenyl)sulfamoyl-4-chlorobenzoic acid
• EN300-00500
• AKOS000115039
• J-510666
• 3-(N-(4-Bromophenyl)sulfamoyl)-4-chlorobenzoicacid
• G49521
• CHEMBL5307816
• 380193-41-9

• MDL： MFCD02720434
• Inchi： 1S/C13H9BrClNO4S/c14-9-2-4-10(5-3-9)16-21(19,20)12-7-8(13(17)18)1-6-11(12)15/h1-7,16H,(H,17,18)
• InChI Key： UPDFFRNGNMGTCD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NS(C1C(=CC=C(C(=O)O)C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 388.91242g/mol
• Monoisotopic Mass: 388.91242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 3.3